Cas no 480450-33-7 (tert-butyl cis-3,4-dihydroxypiperidine-1-carboxylate)

Tert-butyl cis-3,4-dihydroxypiperidine-1-carboxylate is a chiral piperidine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features include a cis-configured dihydroxyl group at the 3- and 4-positions, which enhances its utility in stereoselective reactions, and a tert-butoxycarbonyl (Boc) protecting group that improves stability and handling. This compound is particularly valuable in the synthesis of bioactive molecules, including glycosidase inhibitors and other pharmacologically relevant compounds, due to its rigid, functionalized ring system. The Boc group also facilitates selective deprotection under mild acidic conditions, enabling further derivatization. Its high purity and well-defined stereochemistry make it a reliable building block for complex molecular architectures.
tert-butyl cis-3,4-dihydroxypiperidine-1-carboxylate structure
480450-33-7 structure
Product Name:tert-butyl cis-3,4-dihydroxypiperidine-1-carboxylate
CAS No:480450-33-7
MF:C10H19NO4
MW:217.26216340065
MDL:MFCD28344126
CID:931751
PubChem ID:57481692
Update Time:2025-05-28

tert-butyl cis-3,4-dihydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylic acid, 3,4-dihydroxy-, 1,1-dimethylethyl ester, (3R,4S)-rel- (9CI)
    • tert-butyl cis-3,4-dihydroxypiperidine-1-carboxylate
    • 480450-33-7
    • PS-20874
    • Z2327234538
    • SCHEMBL1945821
    • MFCD28344126
    • tert-butyl (3S,4R)-3,4-dihydroxypiperidine-1-carboxylate
    • EN300-7344414
    • rac-tert-butyl (3R,4S)-3,4-dihydroxypiperidine-1-carboxylate
    • MDL: MFCD28344126
    • Inchi: 1S/C10H19NO4/c1-10(2,3)15-9(14)11-5-4-7(12)8(13)6-11/h7-8,12-13H,4-6H2,1-3H3/t7-,8+/m1/s1
    • InChI Key: RIZGRNBWPJMDKU-SFYZADRCSA-N
    • SMILES: O[C@@H]1CCN(C(=O)OC(C)(C)C)C[C@@H]1O

Computed Properties

  • Exact Mass: 217.13140809g/mol
  • Monoisotopic Mass: 217.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 70Ų

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